Cas no 68208-10-6 (5-ethoxy-1,3-oxazole-2-carboxylic acid)

5-Ethoxy-1,3-oxazole-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring an oxazole core substituted with an ethoxy group at the 5-position. This compound is of interest in synthetic organic and medicinal chemistry due to its functionalized oxazole scaffold, which serves as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both the ethoxy and carboxylic acid moieties enhances its reactivity, enabling further derivatization through esterification, amidation, or coupling reactions. Its structural features make it a valuable building block for constructing biologically active molecules or functional materials with tailored properties. The compound exhibits moderate stability under standard handling conditions.
5-ethoxy-1,3-oxazole-2-carboxylic acid structure
68208-10-6 structure
Product Name:5-ethoxy-1,3-oxazole-2-carboxylic acid
CAS No:68208-10-6
MF:C6H7NO4
MW:157.124081850052
CID:1059252
PubChem ID:12435504
Update Time:2025-06-07

5-ethoxy-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Ethoxy-2-oxazolecarboxylic Acid
    • 5-ethoxy-1,3-oxazole-2-carboxylic acid
    • 5-ETHOXYOXAZOLE-2-CARBOXYLIC ACID
    • 68208-10-6
    • AAYBYAJILNABIT-UHFFFAOYSA-N
    • CS-0454897
    • 2-Oxazolecarboxylic acid, 5-ethoxy-
    • 5-ETHOXYOXAZOLE-2-CARBOXYLICACID
    • DTXSID20498187
    • SCHEMBL7823793
    • DB-317626
    • MDL: MFCD20640746
    • Inchi: 1S/C6H7NO4/c1-2-10-4-3-7-5(11-4)6(8)9/h3H,2H2,1H3,(H,8,9)
    • InChI Key: AAYBYAJILNABIT-UHFFFAOYSA-N
    • SMILES: O(C1=CN=C(C(=O)O)O1)CC

Computed Properties

  • Exact Mass: 157.03750770g/mol
  • Monoisotopic Mass: 157.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 320.5±34.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

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